1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]cyclopropane-1-carboxylic acid

• CAS No.: 1936060-13-7
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4

Description

This compound belongs to a class of Fmoc (9-fluorenylmethoxycarbonyl)-protected amino acid derivatives, characterized by a cyclopropane ring substituted with a carboxylic acid group and an ethyl linker bearing an Fmoc-protected amine. The Fmoc group serves as a temporary protecting group in solid-phase peptide synthesis (SPPS), enabling selective deprotection under mild basic conditions. The cyclopropane ring introduces conformational rigidity, which can enhance binding specificity in peptide-based therapeutics or materials science applications .

Biological Activity

1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]cyclopropane-1-carboxylic acid, commonly referred to as Fmoc-acpc-OH, is a complex organic compound notable for its unique structural features and potential biological activities. This article explores its biological activity, synthesis, mechanisms of action, and applications in medicinal chemistry and biochemistry.

Chemical Structure and Properties

The compound features a cyclopropane ring, which is a three-membered carbon structure, along with a 9H-fluoren-9-yl group known for its stability and electronic properties. The molecular formula is C22H21NO4, with a molecular weight of approximately 379.41 g/mol. The presence of the methoxycarbonyl group enhances its reactivity and biological potential.

Property	Value
Molecular Formula	C22H21NO4
Molecular Weight	379.41 g/mol
CAS Number	Not specified
Structure	Cyclopropane ring

Biological Activity

Research indicates that Fmoc-acpc-OH possesses several biological activities, particularly in the fields of medicinal chemistry and biochemistry. Its unique structure allows it to interact with various biological targets, including enzymes and receptors.

Potential Biological Activities

• Peptide Synthesis : Fmoc-acpc-OH is widely used as a protecting group for amino acids in solid-phase peptide synthesis, facilitating the formation of peptide bonds without unwanted side reactions.
• Enzyme Inhibition : Preliminary studies suggest that it may inhibit specific enzymes involved in cancer pathways, although further kinetic studies are needed to confirm these interactions.
• Protein-Protein Interactions : The compound is utilized to study interactions between proteins by incorporating it into peptide substrates.

Fmoc-acpc-OH primarily acts through the formation of carbamate bonds with amine groups in target molecules. This interaction is crucial for stabilizing peptide structures during synthesis and may influence the biochemical pathways involved in various cellular processes.

Target Interaction Studies

Computational modeling techniques have been employed to predict binding interactions at the molecular level. These studies guide experimental validation and highlight the compound's potential as a therapeutic agent.

Case Studies and Research Findings

Several studies have investigated the biological activity of Fmoc-acpc-OH and its derivatives:

• Inhibitory Effects on Ethylene Biosynthesis :
  • Research has shown that cyclopropane carboxylic acid derivatives can inhibit ethylene production in plants, a critical factor in fruit ripening.
  • In silico docking studies indicated strong binding affinities with enzymes involved in ethylene biosynthesis, suggesting potential agricultural applications .
• Peptide-Based Drug Design :
  • Fmoc-acpc-OH has been incorporated into peptide-based drugs targeting cancer cells. Its ability to form stable structures enhances the efficacy of these therapeutic agents .
  • A study highlighted the successful synthesis of peptides containing Fmoc-acpc-OH that demonstrated significant cytotoxicity against cancer cell lines.

Comparison with Similar Compounds

Structural Variations and Key Features

The following table summarizes structural analogs and their distinguishing characteristics:

Compound Name	Substituent/Ring Variation	Molecular Formula	Molecular Weight	Key Properties/Applications	Reference
Target Compound : 1-[2-(Fmoc-amino)ethyl]cyclopropane-1-carboxylic acid	Cyclopropane ring, ethyl linker	C₂₀H₂₁NO₄	339.39*	Rigidity for peptide backbone constraints
1-(Fmoc-amino)cyclopropane-1-carboxylic acid	Methyl linker (vs. ethyl)	C₁₈H₁₇NO₄	311.34	Shorter chain reduces steric bulk
1-[Fmoc-cyclopropylamino]cyclobutane-1-carboxylic acid	Cyclobutane ring (vs. cyclopropane)	C₂₃H₂₃NO₄	377.43	Reduced ring strain, higher stability
3-(Fmoc-amino)cyclobutane-1-carboxylic acid	Substituent at position 3 (cyclobutane)	C₂₀H₁₉NO₄	337.38	Altered spatial orientation for binding
2-{1-[(Fmoc-amino)methyl]cyclohexyl}acetic acid	Cyclohexane ring, acetic acid side chain	C₂₄H₂₇NO₄	393.48	Enhanced lipophilicity for membrane penetration
(1S,2R)-2-(Fmoc-amino)-2-methylcyclopentane-1-carboxylic acid	Cyclopentane ring, methyl branch	C₂₂H₂₃NO₄	365.42	Stereospecific interactions in chiral environments

Comparative Analysis of Properties

Ring Size and Strain

• Cyclopropane (Target Compound) : High ring strain (~27 kcal/mol) enhances reactivity and conformational rigidity, useful in peptide foldamers .
• Cyclobutane (C₂₃H₂₃NO₄): Lower strain (~26 kcal/mol) improves thermal stability but reduces reactivity .
• Cyclohexane (C₂₄H₂₇NO₄): Strain-free chair conformation increases solubility in nonpolar solvents .

Substituent Effects

• Ethyl vs. Methyl Linkers: The ethyl group in the target compound provides greater flexibility than methyl analogs (C₁₈H₁₇NO₄), balancing rigidity and adaptability in peptide chains .
• Positional Isomerism: 3-(Fmoc-amino)cyclobutane-1-carboxylic acid (C₂₀H₁₉NO₄) exhibits different hydrogen-bonding patterns compared to 1-substituted cyclopropanes .

Stereochemical Considerations

• The (1S,2R)-configured cyclopentane derivative (C₂₂H₂₃NO₄) demonstrates the importance of stereochemistry in biological activity, such as enzyme inhibition or receptor binding .

Functional Group Modifications

• Acetic acid derivatives (e.g., C₂₄H₂₇NO₄) exhibit lower acidity (pKa ~4.5) compared to carboxylic acids directly attached to rings (pKa ~2–3), affecting solubility and ionization .